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This guide provides a comprehensive comparison of lead arsenate and calcium arsenate, two
historically significant inorganic insecticides. The following sections detail their chemical
properties, insecticidal efficacy, toxicological profiles, and the experimental methods used for
their evaluation.

Historical Context

Lead arsenate and calcium arsenate were among the most widely used insecticides in the
early to mid-20th century, predating the era of synthetic organic pesticides like DDT.[1][2] Lead
arsenate, first introduced in 1892 to combat the gypsy moth, became the primary insecticide for
controlling the codling moth in apple orchards.[3][4] Its popularity stemmed from its high
efficacy and low phytotoxicity (damage to plants).[2][5] Calcium arsenate was also heavily
used, particularly in the southern United States, to control the boll weevil in cotton crops and
was also applied to various vegetable crops.[6][7] The use of both insecticides declined
significantly with the advent of DDT and other synthetic pesticides in the 1940s and were
eventually banned due to their high toxicity and environmental persistence.[5][7]

Chemical and Physical Properties

Lead arsenate and calcium arsenate are both inorganic arsenic compounds. Their distinct
chemical and physical properties influenced their application and environmental fate.
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Lead Arsenate (Acid Lead

Property Calcium Arsenate
Arsenate)
Chemical Formula PbHASOa4 Caz(As0a4)2
Molar Mass 347.1 g/mol 398.072 g/mol
) Colorless to white amorphous

Appearance White powder

powder
Odor Odorless Odorless

o Slightly soluble (0.013 g/100

Solubility in Water Insoluble

mL at 25°C)[1]
Stability Stable to light, air, and water Decomposes on heating

Insecticidal Efficacy: A Comparative Overview

While both were effective stomach poisons for chewing insects, lead arsenate was generally
considered the more effective and reliable insecticide.[8] Its lower solubility and greater
adherence to foliage provided a more persistent toxic residue.[3]

Target Pests:

o Lead Arsenate: Primarily used against the codling moth in apple and other fruit orchards.[2]
[5] It was also effective against other chewing insects on fruit trees.[9]

e Calcium Arsenate: The insecticide of choice for controlling the boll weevil in cotton fields.[6]
[7] It was also used against various pests on vegetable crops.[9]

Efficacy Data: Direct, quantitative comparative studies from the early 20th century are scarce in
readily available literature. However, historical reports consistently favor lead arsenate for its
superior performance and lower risk of crop injury. For instance, in one experiment, cotton plots
dusted with calcium arsenate yielded 164 pounds more seed cotton per acre than undusted
plots, while other insecticides of the era showed higher yields.[10] This suggests that while
effective, other options were sometimes more so. The higher solubility of calcium arsenate
could lead to it being washed off more easily and also increased its potential for phytotoxicity.

[1]°]
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Toxicological Profile

Both lead arsenate and calcium arsenate are highly toxic to mammals and are classified as
carcinogens.[1][10] The primary route of exposure for insecticidal action was ingestion, acting
as stomach poisons.[6]

Acute Toxicity Data (Oral LDso):

Species Lead Arsenate (mg/kg) Calcium Arsenate (mg/kg)
Rat 1050 20 - 298[1][2]

Dog - 38[1]

Rabbit - 50[1]

Mouse - 74 - 794[1][2]

Note: A lower LDso value indicates higher toxicity.

From the available data, calcium arsenate demonstrates significantly higher acute oral toxicity
in mammals than lead arsenate, a fact attributed to its greater water solubility.[1][10]

Toxicity to Non-Target Organisms:

 Birds: Both compounds are toxic to birds upon ingestion. Lead poisoning in birds can lead to
weakness, anorexia, and neurological damage.[9][11]

e Aguatic Life: Due to their low solubility, the immediate risk to aquatic life from lead arsenate
was likely lower than that of the more soluble calcium arsenate. However, runoff from treated
orchards could lead to long-term contamination of water bodies.

Phytotoxicity: Lead arsenate was known for its relatively low phytotoxicity, which made it
suitable for use on sensitive fruit trees like apples.[2][5] Calcium arsenate, being more soluble,
had a higher potential to cause foliage burn and other forms of plant injury, limiting its use to
more tolerant crops like cotton and potatoes.[4][9]

Environmental Persistence and Fate
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Both insecticides are highly persistent in the environment, particularly in soil.[4][12]

o Lead Arsenate: The lead and arsenic components bind tightly to soil particles, especially in
the topsoil of former orchards.[4][13] This has resulted in long-term contamination of these
lands, with residues persisting for decades.[4] The lead component is relatively immobile,
while arsenic has a slightly higher potential for leaching.[4]

o Calcium Arsenate: Being more water-soluble, calcium arsenate had a greater potential for
leaching and moving into the groundwater compared to lead arsenate.[1] However, it is also
environmentally persistent.[3]

Experimental Protocols

The evaluation of insecticides in the early 20th century relied on both laboratory and field-

based methodologies.

1. Laboratory Bioassays (Stomach Poison Evaluation):

» Objective: To determine the lethal dose of the insecticide when ingested by a target insect.
e Methodology:

o Preparation of Treated Foliage: A precise concentration of the insecticide (e.g., lead
arsenate or calcium arsenate) was suspended in water. Leaves of the host plant (e.g.,
apple leaves for codling moth larvae) were dipped into the suspension and allowed to dry.

o Insect Exposure: A known number of target insects (e.g., late-instar larvae) were placed in
a container (such as a petri dish or glass jar) with the treated leaves. A control group was
provided with untreated leaves.

o Observation: The insects were observed over a set period (e.g., 24, 48, 72 hours).

o Data Collection: Mortality in both the treated and control groups was recorded at regular

intervals.

o Analysis: The percentage of mortality was calculated, often corrected for any deaths in the
control group using Abbott's formula. This data could be used to determine the median
lethal dose (LDso).
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2. Field Trials:

o Objective: To evaluate the effectiveness of the insecticide under real-world agricultural
conditions.

o Methodology:

o Plot Selection: A section of an orchard or field with a known pest infestation was divided
into multiple plots.

o Treatment Application: Different plots were treated with various insecticide formulations or
concentrations. This would include plots for lead arsenate, calcium arsenate, and an
untreated control plot. Application was typically done using hand-operated or machine-
driven dusters or sprayers.[1]

o Pest Population Monitoring: The pest population density was assessed before and after
the insecticide application. This could involve methods like counting the number of infested
fruits or plants, or using insect traps.

o Yield and Damage Assessment: At the end of the growing season, the crop yield and the
level of pest-related damage were measured for each plot.

o Data Analysis: The data from the different plots were compared to determine the relative
effectiveness of the insecticides in reducing pest populations and increasing crop yield.

Visualizations
Insecticidal Mode of Action of Arsenicals
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Caption: Biochemical pathway of arsenic toxicity in insects.
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Caption: Environmental fate of lead and calcium arsenate.

Comparative Experimental Workflow
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Caption: Workflow for comparing insecticide efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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